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Compound of Interest

Compound Name:
Tetrabutylammonium

hexafluorophosphate

Cat. No.: B013445 Get Quote

Essential Guide to Handling Tetrabutylammonium
Hexafluorophosphate
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling of

Tetrabutylammonium hexafluorophosphate (TBAPF6). Adherence to these procedures is

essential for ensuring personal safety and proper management of this chemical in a laboratory

setting.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Tetrabutylammonium hexafluorophosphate is a chemical that poses several hazards. It is

harmful if swallowed, causes skin irritation, and can lead to serious eye irritation.[1] Some

safety data sheets also indicate that it may cause respiratory irritation and severe skin burns

and eye damage.[2][3] Therefore, the use of appropriate Personal Protective Equipment (PPE)

is mandatory.

Table 1: Hazard Summary and Precautionary Statements
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Hazard Class GHS Hazard Statement
Precautionary Statement
Codes

Acute toxicity, Oral H302: Harmful if swallowed
P264, P270, P301+P312,

P330

Skin corrosion/irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312, P403+P233, P405

This table is not exhaustive. Always consult the specific Safety Data Sheet (SDS) for the

product you are using.

Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tight-sealing safety goggles or a face shield.[2] Standard

safety glasses are not sufficient.

Skin Protection:

Gloves: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected for

integrity before use.[4] Dispose of contaminated gloves after use.[1][4]

Protective Clothing: Wear a lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149

approved respirator is required.[2] Work in a well-ventilated area, preferably in a fume hood,

to minimize the need for respiratory protection.[5]

II. Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:
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Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[2]
Work in a well-ventilated area. A laboratory fume hood is highly recommended to control
airborne dust.[5]
Before handling, ensure all necessary PPE is available and in good condition.

2. Handling the Chemical:

Avoid the formation of dust when handling the solid chemical.[2][3]
Do not breathe in dust.[2]
Avoid contact with skin, eyes, and clothing.[2]
After handling, wash hands and any exposed skin thoroughly.[6]
Do not eat, drink, or smoke in the work area.[6]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
Tetrabutylammonium hexafluorophosphate is hygroscopic; protect it from moisture.[7]

III. Emergency and Disposal Plan
1. Spill Cleanup:

Minor Spills (Solid):

Evacuate non-essential personnel from the immediate area.

Ensure you are wearing the appropriate PPE.

Carefully sweep or shovel the spilled material into a suitable, labeled container for

disposal. Avoid creating dust.

Clean the spill area with a damp cloth or paper towel.

Place all cleanup materials into a sealed, labeled container for hazardous waste disposal.

Major Spills:

Evacuate the area immediately.
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Alert others in the vicinity.

Contact your institution's emergency response team.

2. First Aid:

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[6]

If on Skin: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[1] If skin irritation occurs, seek medical

advice.[1]

If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Seek immediate medical attention.[1]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

3. Disposal:

Dispose of Tetrabutylammonium hexafluorophosphate and its container in accordance

with all local, regional, and national regulations.[1]

Do not dispose of it with regular laboratory waste. It must be treated as hazardous waste.

Use a licensed professional waste disposal service.

Workflow for Handling Tetrabutylammonium
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Safe Handling and Disposal Workflow for Tetrabutylammonium Hexafluorophosphate
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Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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